3-methyl-4-nitro-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 3-methyl-4-nitro-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C10H9N5O3/c1-7-4-8(2-3-9(7)15(17)18)10(16)13-14-5-11-12-6-14/h2-6H,1H3,(H,13,16)
• InChI Key: IIBJJZSBFKQGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NN2C=NN=C2)[N+](=O)[O-]
• Molecular Formula: C10H9N5O3
• Molecular Weight: 247.21 g/mol
• Solubility: 23.9 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “3-methyl-4-nitro-N-4H-1,2,4-triazol-4-ylbenzamide” is a complex organic molecule that contains a 1,2,4-triazole ring. 1,2,4-Triazoles are a type of heterocyclic compound, which means they contain atoms of at least two different elements in the ring structure. In this case, the ring contains two carbon atoms and three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. The 1,2,4-triazole ring is a five-membered ring with three nitrogen atoms and two carbon atoms. The nitro group (-NO2) is a common functional group in organic chemistry, often contributing to the reactivity of the molecule.

Mechanism of Action

The mechanism of action of “3-methyl-4-nitro-N-4H-1,2,4-triazol-4-ylbenzamide” would depend on its intended use. For example, many 1,2,4-triazole compounds have biological activity and can interact with various enzymes or receptors in the body.

Future Directions

The future research directions for “3-methyl-4-nitro-N-4H-1,2,4-triazol-4-ylbenzamide” could include further studies on its synthesis, properties, and potential applications. Given the wide range of uses for 1,2,4-triazole compounds, there may be many potential areas to explore.